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Compound of Interest

Compound Name: Triphenylstannane

Cat. No.: B1218745

For Researchers, Scientists, and Drug Development Professionals

Triphenylstannane (C1sH16Sn), a member of the organotin family, is a versatile reagent in
organic synthesis. However, its utility is accompanied by significant health and environmental
hazards. This technical guide provides an in-depth overview of the safety precautions, handling
guidelines, and toxicological profile of triphenylstannane to ensure its safe and responsible
use in a laboratory setting.

Physicochemical and Toxicological Properties

A thorough understanding of the inherent properties of triphenylstannane is the foundation of
its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of Triphenylstannane
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Property Value Reference
Molecular Weight 351.03 g/mol [1]
Appearance Colorless solid or oil [2][3]
Melting Point 28 °C [41[5]
Boiling Point 156 °C at 0.15 mmHg [1112]
Density 1.374 g/cm3 [1][4]

Insoluble in water; Soluble in

Solubility organic solvents like benzene [2][3]
and THF.[2][3]
Flash Point >230 °F (>110 °C) [4][5]

Table 2: Toxicological Data for Triphenylstannane
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Parameter Value Species Reference

LDso (Oral) 491 mg/kg Rat [4]

Acute Toxicity, Oral
(Category 3), Acute
Toxicity, Dermal
(Category 3), Acute
Toxicity, Inhalation
(Category 3),

GHS Hazard Hazardous to the

Classifications aquatic environment, N/A o]
acute hazard
(Category 1),
Hazardous to the
aguatic environment,
long-term hazard

(Category 1)

TWA: 0.1 mg/m3;
STEL: 0.2 mg/m3 (as Human [5]
Sn, skin)

Exposure Limits
(ACGIH)

Hazard Identification and GHS Classification

Triphenylstannane is classified as a highly toxic substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following hazard statements
for triphenylstannane(6]:

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H410: Very toxic to aquatic life with long lasting effects.
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The primary routes of exposure are inhalation, ingestion, and skin contact.[6] Organotin
compounds, including triphenylstannane, are known to be neurotoxic and immunotoxic.[6]

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling triphenylstannane:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-retardant lab coat.

Respiratory Protection: When handling outside of a fume hood or when generating aerosols,
a NIOSH-approved respirator with an organic vapor cartridge is required.[7]

Engineering Controls

e Fume Hood: All work with triphenylstannane should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

e Ventilation: Ensure adequate general laboratory ventilation.

Handling and Storage

o Storage: Store triphenylstannane in a cool, dry, well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[7][8] Keep containers tightly closed.

[9]

o Transfer: For air- and moisture-sensitive reactions, use of a Sure/Seal™ bottle and transfer
via syringe and needle under an inert atmosphere (e.g., argon or nitrogen) is recommended.

Decontamination and Waste Disposal
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Decontamination of Glassware:

« Initial Rinse: In a fume hood, rinse the contaminated glassware multiple times with a suitable
organic solvent (e.g., acetone).

o Collect Rinse: All solvent rinses must be collected in a designated hazardous waste
container labeled "Organotin Waste."

o Oxidative Treatment: Immerse the rinsed glassware in a solution of 1 M sodium hydroxide in
ethanol for at least 24 hours to cleave the tin-carbon bonds.

» Final Cleaning: After the soaking period, rinse the glassware thoroughly with water and then
wash with soap and water.

Liquid Waste Treatment:

Segregation: Collect all triphenylstannane-containing liquid waste in a dedicated, properly
labeled container.

o Oxidation: In a fume hood, slowly add an oxidizing agent, such as calcium hypochlorite, to
the waste with stirring. This will oxidize the organotin to less toxic inorganic tin compounds.

o Neutralization: After the reaction is complete, neutralize the solution to a pH between 6 and
8.

» Disposal: The treated waste must still be disposed of as hazardous waste according to
institutional and local regulations.

Toxicological Mechanisms and Signaling Pathways

The toxicity of organotin compounds is complex and not fully elucidated for every compound.
However, general mechanisms of toxicity have been identified. Organotins are known to induce
neurotoxicity and immunotoxicity.[6] Their effects can be mediated through various pathways,
including the induction of oxidative stress and apoptosis.
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General Overview of Organotin Toxicity Pathways
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Triphenylstannane Spill Response Workflow
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i
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i
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'
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Dispose of all contaminated
materials as hazardous waste

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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